Cas no 562811-22-7 (2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)-)
562811-22-7 structure
Product Name:2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)-
CAS No:562811-22-7
MF:C12H13F3O3
MW:262.225034475327
CID:335757
PubChem ID:71441373
Update Time:2025-04-19
2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)-
- acetic acid,3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
- Acetic acid--3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol (1/1)
- 562811-22-7
- DTXSID80850308
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- Inchi: 1S/C10H9F3O.C2H4O2/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14;1-2(3)4/h1-6,14H,7H2;1H3,(H,3,4)
- InChI Key: GNYQXXOUUBULDD-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C=CCO)=CC=1)(F)F.OC(C)=O
Computed Properties
- Exact Mass: 262.08167876g/mol
- Monoisotopic Mass: 262.08167876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 57.5Ų
2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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